ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate

• IUPAC Name: ethyl 4-[[4-[benzyl(methyl)sulfamoyl]benzoyl]amino]benzoate
• InChI: InChI=1S/C24H24N2O5S/c1-3-31-24(28)20-9-13-21(14-10-20)25-23(27)19-11-15-22(16-12-19)32(29,30)26(2)17-18-7-5-4-6-8-18/h4-16H,3,17H2,1-2H3,(H,25,27)
• InChI Key: RSQWUIAPBKRLSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)CC3=CC=CC=C3
• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol

Description

Ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate, also known as BMSB, is a compound that has gained attention in scientific research due to its potential therapeutic applications. BMSB is a sulfonamide-containing compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. In inflammation research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. In antimicrobial research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to disrupt the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to have various biochemical and physiological effects, depending on the research application. In cancer research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to induce apoptosis and inhibit the proliferation of cancer cells. In inflammation research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to reduce the production of pro-inflammatory cytokines and improve the symptoms of inflammatory diseases. In antimicrobial research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

Ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has several advantages for lab experiments, including its stability and solubility in water and organic solvents. ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate is also relatively easy to synthesize and can be modified to improve its properties. However, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has some limitations, including its toxicity and potential side effects. ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate may also have limited efficacy against certain types of cancer cells or microbial strains.

Future Directions

For ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate research include the development of novel synthetic methods, the modification of ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate to target specific enzymes or signaling pathways, and the study of ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate's potential applications in other fields.

Scientific Research Applications

Ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and microbial infections. In cancer research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate can reduce the production of pro-inflammatory cytokines and improve the symptoms of inflammatory diseases. In antimicrobial research, ethyl 4-[(4-{[benzyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been shown to have antibacterial and antifungal properties.